Cas no 22902-86-9 (2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid)

2-[4-Chloro-3-(trifluoromethyl)phenyl]acetic acid is a fluorinated aromatic acetic acid derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro and trifluoromethyl substituent on the phenyl ring—enhance its reactivity and stability, making it a valuable intermediate for constructing complex molecules. The trifluoromethyl group contributes to lipophilicity and metabolic resistance, while the acetic acid moiety allows for further functionalization via esterification or amidation. This compound is particularly useful in the development of bioactive compounds, including potential herbicides and pharmaceuticals, due to its electron-withdrawing properties and compatibility with cross-coupling reactions. High purity and consistent quality ensure reliable performance in synthetic applications.
2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid structure
22902-86-9 structure
Product Name:2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid
CAS No:22902-86-9
MF:C9H6ClF3O2
MW:238.590952396393
MDL:MFCD04116012
CID:851187
PubChem ID:3519882
Update Time:2025-06-07

2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-(trifluoromethyl)phenylacetic acid
    • Benzeneacetic acid, 4-chloro-3-(trifluoromethyl)-
    • [4-chloro-3-(trifluoromethyl)phenyl]acetic acid
    • 2-(4-chloro-3-(trifluoromethyl)phenyl)acetic acid
    • AC1MRLFL
    • ANW-69270
    • CL9127
    • CTK7J2263
    • JRD-1573
    • SureCN1590516
    • 2-[4-chloro-3-(trifluoromethyl)phenyl]acetic Acid
    • 4-CHLORO-3-TRIFLUOROMETHYLPHENYLACETIC ACID
    • AZBFOENSKLAYKT-UHFFFAOYSA-N
    • SBB098986
    • AM83251
    • PC302061
    • AX8161233
    • ST24029012
    • Z4455
    • A22116
    • (4-Chloro-3-trifluo
    • CS-W022145
    • DTXSID80393260
    • 4-Chloro-3-(trifluoromethyl)phenyl acetic acid
    • EN300-1932993
    • 22902-86-9
    • 4-Chloro-3-(trifluoromethyl)phenylaceticacid
    • DS-2528
    • AKOS015956952
    • SY103325
    • MFCD04116012
    • SCHEMBL1590516
    • 2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid
    • MDL： MFCD04116012
    • Inchi： 1S/C9H6ClF3O2/c10-7-2-1-5(4-8(14)15)3-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
    • InChI Key： AZBFOENSKLAYKT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(CC(=O)O)=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 238.00088
  • Monoisotopic Mass: 238.0008416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.9

Experimental Properties

  • Melting Point: 82-84℃
  • PSA: 37.3

2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid Pricemore >>

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2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22902-86-9)2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid
Order Number:A22116
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):418.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22902-86-9)2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid
A22116
Purity:99%
Quantity:25g
Price ($):418.0
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